Cas no 15965-70-5 (2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-)
15965-70-5 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
CAS No:15965-70-5
MF:C9H10N2O2
MW:178.187901973724
CID:121305
PubChem ID:45078583
Update Time:2025-04-18
2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
- 2-Benzimidazolinone,6-methoxy-1-methyl-(8CI)
- A1-26627
- 1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one
- 5-methoxy-3-methyl-1H-benzimidazol-2-one
- 15965-70-5
- SCHEMBL13015478
- DTXSID201219092
- 5-methoxy-1-methyl-1,3-dihydro-benzimidazol-2-one
- 6-Methoxy-1-methyl-1H-benzo[d]imidazol-2(3H)-one
-
- Inchi: 1S/C9H10N2O2/c1-11-8-5-6(13-2)3-4-7(8)10-9(11)12/h3-5H,1-2H3,(H,10,12)
- InChI Key: UYRGCEBXOCYGKP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)N(C)C(N2)=O
Computed Properties
- Exact Mass: 177.06647
- Monoisotopic Mass: 178.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 44.12
2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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